Cas no 2228930-08-1 (2-hydroxy-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}acetic acid)

• Product Name: 2-hydroxy-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}acetic acid
• CAS No: 2228930-08-1
• MF: C₇H₆N₄O₃
• MW: 194.147540569305
• CID: 5970173
• PubChem ID: 165844039
• Update Time: 2025-05-20

2-hydroxy-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}acetic acid
• 2-hydroxy-2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}acetic acid
• EN300-1729111
• 2228930-08-1

• Inchi： 1S/C7H6N4O3/c12-5(7(13)14)3-1-4-6(8-2-3)10-11-9-4/h1-2,5,12H,(H,13,14)(H,8,9,10,11)
• InChI Key： HGDRWJQPKKGQHA-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=NC2C(C=1)=NNN=2

Computed Properties

• Exact Mass: 194.04399007g/mol
• Monoisotopic Mass: 194.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 112Ų

Additional information on 2-hydroxy-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}acetic acid

Introduction to 2-hydroxy-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}acetic acid (CAS No. 2228930-08-1)

2-hydroxy-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}acetic acid, identified by the chemical abstracts service number 2228930-08-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives characterized by a fused triazole and pyridine ring system, which endows it with unique electronic and steric properties. The presence of a hydroxyl group at the 2-position and an acetic acid moiety at the 6-position further enhances its potential as a building block for more complex molecular architectures.

The structural motif of 2-hydroxy-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}acetic acid positions it as a valuable intermediate in the synthesis of biologically active molecules. The triazole ring is known for its stability and ability to participate in various chemical transformations, while the pyridine ring contributes to hydrogen bonding capabilities and interaction with biological targets. These features make it particularly relevant in the development of drugs targeting neurological disorders, inflammation, and metabolic diseases.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Studies have demonstrated that molecules incorporating triazole-pyridine scaffolds exhibit promising pharmacological profiles. For instance, derivatives of this class have shown inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. The acetic acid functionality also suggests potential for further derivatization into amides or esters, expanding its utility in medicinal chemistry.

In the context of modern drug design, 2-hydroxy-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}acetic acid serves as a versatile scaffold for structure-based drug design. Computational modeling studies have indicated that this compound can interact with specific amino acid residues in protein targets, offering insights into its binding affinity and selectivity. Such insights are crucial for optimizing lead compounds during the early stages of drug development.

The synthesis of 2-hydroxy-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}acetic acid involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps include the formation of the triazole ring via azide-click chemistry or cycloaddition reactions with dipolarophiles. Subsequent functionalization at the 6-position with a pyridine derivative introduces additional pharmacophoric elements. The hydroxyl group at the 2-position can be further modified to enhance solubility or metabolic stability, depending on the desired pharmacokinetic profile.

From a biochemical perspective, 2-hydroxy-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}acetic acid has been investigated for its potential role as a modulator of enzyme activity. Preliminary in vitro studies have suggested that this compound may influence the activity of enzymes involved in signal transduction pathways. For example, it has been observed to interact with kinases and phosphatases, which are critical regulators of cellular processes such as proliferation and differentiation. Such interactions could make it a candidate for therapeutic intervention in diseases characterized by dysregulated signaling.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds due to their diverse biological activities and structural complexity. CAS No. 2228930-08-1 represents a compound that embodies these principles. Its unique structure allows for multiple points of modification, enabling chemists to fine-tune its properties for specific therapeutic applications. This flexibility is particularly important in addressing complex diseases that require targeted interventions.

Future research directions may explore the use of 2-hydroxy-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}acetic acid as a starting material for novel drug candidates. Advances in synthetic methodologies could streamline its production and allow for rapid screening against various biological targets. Additionally, computational approaches such as molecular dynamics simulations could provide deeper insights into its interactions with biological macromolecules.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic scaffolds used in drug discovery. By serving as a precursor for more complex molecules, 2228930-08-1 exemplifies how fundamental chemical building blocks can be leveraged to develop innovative therapeutic strategies.